Cas no 1804513-30-1 (6-Mercapto-5-nitronicotinonitrile)

6-Mercapto-5-nitronicotinonitrile structure
1804513-30-1 structure
Product Name:6-Mercapto-5-nitronicotinonitrile
CAS No:1804513-30-1
MF:C6H3N3O2S
MW:181.171919107437
CID:4904771
Update Time:2023-08-21

6-Mercapto-5-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Mercapto-5-nitronicotinonitrile
    • Inchi: 1S/C6H3N3O2S/c7-2-4-1-5(9(10)11)6(12)8-3-4/h1,3H,(H,8,12)
    • InChI Key: UPJIOOPKBVCNSI-UHFFFAOYSA-N
    • SMILES: S=C1C(=CC(C#N)=CN1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 355
  • XLogP3: 0.3
  • Topological Polar Surface Area: 114

6-Mercapto-5-nitronicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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